Cas no 133005-85-3 (isodomoic acid F)

• Product Name: isodomoic acid F
• CAS No: 133005-85-3
• MF: C₁₅H₂₁NO₆
• MW: 311.33034491539
• CID: 2002902
• PubChem ID: 44568340
• Update Time: 2025-04-21

isodomoic acid F Chemical and Physical Properties

Names and Identifiers

• isodomoic acid F
• SCHEMBL13319904
• E,E-Isodomoic acid
• domoric acid
• PD119713
• (2S,3S,4S)-2-CARBOXY-4-[(1Z,3E,5R)-5-CARBOXY-1-METHYL-1,3-HEXADIENYL]-3-PYRROLIDINEACETIC ACID
• 133005-85-3
• (-)-Isodomoic acid E
• CHEMBL482097
• ISODOMOIC ACID E
• BDBM50252103
• (-)-domoic acid
• ISODOMOICACIDE
• (2S,3S,4S)-4-[(2E,4E,6R)-6-carboxyhepta-2,4-dien-2-yl]-3-(carboxymethyl)pyrrolidine-2-carboxylic acid

• Inchi： 1S/C15H21NO6/c1-8(4-3-5-9(2)14(19)20)11-7-16-13(15(21)22)10(11)6-12(17)18/h3-5,9-11,13,16H,6-7H2,1-2H3,(H,17,18)(H,19,20)(H,21,22)/b5-3+,8-4+/t9-,10+,11-,13+/m1/s1
• InChI Key： VZFRNCSOCOPNDB-JIUSADRUSA-N
• SMILES： OC([C@@H]1[C@@H](CC(=O)O)[C@@H](/C(=C/C=C/[C@H](C(=O)O)C)/C)CN1)=O

Computed Properties

• Exact Mass: 311.13688739g/mol
• Monoisotopic Mass: 311.13688739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 124Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Kainoids